Cas no 887588-59-2 (tert-butyl 4-(2-bromopropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-bromopropyl)piperidine-1-carboxylate
• CAS No: 887588-59-2
• MF: C₁₃H₂₄BrNO₂
• MW: 306.239163398743
• CID: 6076096
• PubChem ID: 53404106
• Update Time: 2025-06-08

tert-butyl 4-(2-bromopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-bromopropyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(2-bromopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H24BrNO2/c1-10(14)9-11-5-7-15(8-6-11)12(16)17-13(2,3)4/h10-11H,5-9H2,1-4H3
• InChI Key： IQIXSPOMUNIKRW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CC(Br)C)CC1

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 344.6±15.0 °C(Predicted)
• pka: -1.51±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(2-bromopropyl)piperidine-1-carboxylate

tert-butyl 4-(2-bromopropyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(2-bromopropyl)piperidine-1-carboxylate, identified by the CAS number 887588-59-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of tertiary butyl esters, which are widely used in various chemical reactions due to their stability and reactivity. The structure of this molecule is characterized by a piperidine ring substituted with a tert-butyl group at the 1-position and a 2-bromopropyl group at the 4-position. This substitution pattern makes it a versatile building block in synthetic chemistry.

The synthesis of tert-butyl 4-(2-bromopropyl)piperidine-1-carboxylate typically involves multi-step reactions, often starting from piperidine derivatives. The introduction of the tert-butyl group is achieved through esterification reactions, while the 2-bromopropyl group is introduced via alkylation or substitution reactions. These steps are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of these synthetic pathways.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 150°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for various solution-phase reactions. The molecular weight of this compound is about 313 g/mol, which is consistent with its structural composition.

The applications of tert-butyl 4-(2-bromopropyl)piperidine-1-carboxylate span across multiple domains, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules, particularly those with piperidine frameworks. Recent studies have highlighted its potential as a precursor for developing novel antibiotics and anti-inflammatory agents.

In agrochemical research, this compound has been explored as a building block for herbicides and insecticides. Its brominated side chain contributes to its reactivity in nucleophilic substitution reactions, which is crucial for designing compounds with desired pesticidal activities. Moreover, its tert-butyl group enhances the stability and bioavailability of the resulting agrochemicals.

The use of tert-butyl 4-(2-bromopropyl)piperidine-1-carboxylate in materials science is another emerging area. Researchers have utilized this compound as a monomer in polymer synthesis, where its piperidine ring provides structural rigidity, and its brominated side chain enables cross-linking reactions. This has led to the development of advanced polymers with improved mechanical properties and thermal stability.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Studies have shown that it undergoes hydrolysis under specific conditions, leading to the formation of biodegradable byproducts. This information is vital for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, tert-butyl 4-(2-bromopropyl)piperidine-1-carboxylate, CAS number 887588-59-2, stands out as a versatile and valuable molecule in modern chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies and application domains, positions it as a key player in driving innovation across various industries.